Cas no 6850-64-2 (2-(propan-2-yl)cyclohexan-1-amine)

• Product Name: 2-(propan-2-yl)cyclohexan-1-amine
• CAS No: 6850-64-2
• MF: C₉H₁₉N
• MW: 141.2538626194
• CID: 3413997
• PubChem ID: 13115358
• Update Time: 2025-10-25

2-(propan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANAMINE, 2-(1-METHYLETHYL)-
• 2-isopropylcyclohexan-1-amine
• 2-(propan-2-yl)cyclohexan-1-amine
• SCHEMBL2154587
• Z993058612
• DTXSID901301535
• 836-540-6
• 2-(1-Methylethyl)cyclohexanamine
• 2-propan-2-ylcyclohexan-1-amine
• EN300-69059
• 6850-64-2
• DTXCID501731625
• AKOS008152678

• Inchi： 1S/C9H19N/c1-7(2)8-5-3-4-6-9(8)10/h7-9H,3-6,10H2,1-2H3
• InChI Key： IUUHHWALHWRYPY-UHFFFAOYSA-N
• SMILES： NC1CCCCC1C(C)C

Computed Properties

• Exact Mass: 141.151749610g/mol
• Monoisotopic Mass: 141.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 181.8±8.0 °C at 760 mmHg
• Flash Point: 43.3±9.7 °C
• Vapor Pressure: 0.8±0.3 mmHg at 25°C

2-(propan-2-yl)cyclohexan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 2-(propan-2-yl)cyclohexan-1-amine

2-(Propan-2-yl)cyclohexan-1-amine (CAS No. 6850-64-2): A Comprehensive Overview

2-(Propan-2-yl)cyclohexan-1-amine, also known by its CAS registry number 6850-64-2, is an organic compound with a unique structure and versatile applications. This compound belongs to the class of amines, specifically a cyclohexylamine derivative, and has garnered attention in various fields due to its chemical properties and potential uses. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to 2-(propan-2-yl)cyclohexan-1-amine.

The molecular structure of 2-(propan-2-yl)cyclohexan-1-amine consists of a cyclohexane ring with a methyl group attached at the 2-position and an amine group at the 1-position. This arrangement imparts the compound with distinct physical and chemical properties. The cyclohexane ring provides stability, while the amine group introduces reactivity, making it suitable for various chemical transformations. Recent studies have highlighted the importance of such structural features in drug design and material science.

The synthesis of 2-(propan-2-yl)cyclohexan-1-amine typically involves multi-step processes, including ring formation and functional group modifications. One common approach is the reductive amination of a corresponding ketone or aldehyde with ammonia or an amine precursor. Researchers have explored green chemistry methods to enhance the efficiency and sustainability of these reactions. For instance, the use of catalysts like palladium nanoparticles has been reported to significantly improve yields while reducing environmental impact.

In terms of applications, 2-(propan-2-yl)cyclohexan-1_amine finds utility in pharmaceuticals, agrochemicals, and specialty chemicals. Its amine functionality makes it a valuable intermediate in the synthesis of more complex molecules. Recent advancements in medicinal chemistry have leveraged this compound as a building block for bioactive agents targeting various diseases. For example, derivatives of 6850_64_2 have shown promise in anti-inflammatory and anticancer drug development.

The chemical properties of 6850_64_2, such as its boiling point, melting point, and solubility, are critical factors influencing its use in different industries. Studies conducted under varying conditions have provided insights into its behavior under thermal and mechanical stress. These findings are particularly relevant for its application in high-performance materials and advanced composites.

In conclusion, 2-(propan_2_yl)cyclohexan_1_amine, with its CAS number 6850_64_2, stands as a significant compound in modern chemistry. Its structural versatility, coupled with recent research innovations, positions it as a key player in diverse scientific domains. As ongoing studies continue to uncover new potentials for this compound, its role in advancing technology and medicine is expected to grow further.